Cas no 1803638-55-2 (2-Bromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid)

• Product Name: 2-Bromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid
• CAS No: 1803638-55-2
• MF: C₉H₄BrF₆NO₃
• MW: 368.027382850647
• CID: 4927753
• Update Time: 2025-06-11

2-Bromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H4BrF6NO3/c10-7-6(20-9(14,15)16)3(1-5(18)19)4(2-17-7)8(11,12)13/h2H,1H2,(H,18,19)
• InChI Key： NDULJQOPURSONK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(CC(=O)O)=C(C=N1)C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.4
• Topological Polar Surface Area: 59.4

Additional information on 2-Bromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid

Comprehensive Overview of 2-Bromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1803638-55-2)

2-Bromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid (CAS No. 1803638-55-2) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique bromine substitution at the 2-position, a trifluoromethoxy group at the 3-position, and a trifluoromethyl group at the 5-position, making it a valuable intermediate for designing novel bioactive molecules. Its acetic acid moiety further enhances its reactivity, enabling diverse functionalization.

The growing interest in fluorinated compounds stems from their ability to improve metabolic stability, bioavailability, and binding affinity in drug discovery. Researchers frequently search for terms like "fluorinated pyridine synthesis" or "trifluoromethylated heterocycles," reflecting the demand for such building blocks. CAS No. 1803638-55-2 aligns with these trends, offering a versatile scaffold for developing kinase inhibitors, herbicides, and antimicrobial agents.

In pharmaceutical applications, 2-Bromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid serves as a precursor for small-molecule therapeutics targeting inflammatory and oncological pathways. Its electron-withdrawing groups (e.g., trifluoromethoxy and trifluoromethyl) are pivotal in modulating electronic properties, a hot topic in medicinal chemistry optimization. Recent publications highlight its utility in structure-activity relationship (SAR) studies, particularly for G-protein-coupled receptor (GPCR) modulators.

Agrochemical researchers also leverage this compound for developing next-generation crop protection agents. The bromine atom facilitates cross-coupling reactions, enabling the introduction of diverse aryl or heteroaryl groups—a key strategy in pesticide design. Queries like "halogenated pyridine herbicides" or "fluorine in agrochemicals" underscore its relevance in sustainable agriculture.

Synthetic accessibility is another advantage of CAS No. 1803638-55-2. Modern microwave-assisted synthesis and flow chemistry techniques have streamlined its production, addressing the demand for high-throughput screening compatible intermediates. Laboratories often explore "pyridine acetic acid derivatives" or "bromopyridine reactions" to optimize its preparation.

Environmental and regulatory considerations are critical when working with fluorinated compounds. While 2-Bromo-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetic acid is not classified as hazardous, its persistence and bioaccumulation potential warrant careful handling. Sustainable alternatives like biodegradable fluorophores are emerging, but this compound remains indispensable for exploratory research.

In summary, CAS No. 1803638-55-2 exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its alignment with trends like "precision medicine" and "green chemistry" ensures continued relevance. For researchers seeking custom synthesis or bulk quantities, this compound offers a robust platform for innovation.